Cas no 17657-20-4 ( )
structure
Product Name:
CAS No:17657-20-4
MF:C16H25NO
MW:247.375804662704
CID:906448
PubChem ID:234681
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dimethylphenyl)ethylurea
- 1-[2-(2,3-dimethylphenyl)ethyl]urea
- 2,3-Dimethylphenethylurea
- AC1L3CT6
- AC1Q5JH2
- BRN 2104059
- CTK8D7896
- KST-1B1022
- Urea, 1-(2,3-dimethylphenethyl)-
- 17657-20-4
- AKOS003881011
- NSC-34980
- NSC34980
- N,N-Diisobutyl-3-methylbenzamide
- DTXSID00938814
- 3-methyl-n,n-bis(2-methylpropyl)benzamide
-
-
- MDL： MFCD01011514
- Inchi： 1S/C16H25NO/c1-12(2)10-17(11-13(3)4)16(18)15-8-6-7-14(5)9-15/h6-9,12-13H,10-11H2,1-5H3
- InChI Key： KIZOCFMEYCNNQK-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C)C=1)N(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 247.19375
- Monoisotopic Mass: 247.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
- LogP: 3.74920
Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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